L-692429 HCl
Overview
Description
L-692,429 is a novel nonpeptidyl growth hormone secretagogue.
Scientific Research Applications
1. Environmental Monitoring and Analysis
L-692429 HCl has been utilized in environmental monitoring, particularly in quantifying stratospheric ozone in the upper troposphere. A study by Marcy et al. (2004) developed a chemical ionization mass spectrometry technique using hydrochloric acid (HCl) for precise in-situ measurements from high-altitude aircraft. This method is significant for understanding stratosphere-to-troposphere transport events and validating global chemical transport models (Marcy et al., 2004).
2. Material Science and Corrosion Inhibition
In material science, the role of HCl, including L-692429 HCl, has been explored in corrosion inhibition. Amin et al. (2007) investigated the effect of succinic acid on corrosion inhibition of low carbon steel in HCl solutions. This research is critical for developing "green" inhibitors for industrial applications (Amin et al., 2007).
3. Energy Storage Systems
The compound has applications in energy storage systems. Chen et al. (2018) reported on a novel "localized high-concentration electrolyte" (HCE) that enables dendrite-free cycling of lithium-metal anodes in lithium-metal batteries. The research is pivotal for advancing energy-storage technologies (Chen et al., 2018).
4. Drug Delivery Systems
In pharmaceuticals, L-692429 HCl has been studied for drug delivery applications. Karataş et al. (2009) explored the use of hydrochloride in poly (ε-caprolactone) microparticles for controlled drug release, demonstrating its potential in ophthalmic applications (Karataş et al., 2009).
5. Analytical Chemistry
In analytical chemistry, L-692429 HCl is used in chromatographic methods for drug analysis. Hussain et al. (2017) discussed the application of chromatography for analyzing metformin hydrochloride in biological and environmental samples, highlighting the technique's versatility (Hussain et al., 2017).
6. Environmental Disinfection
The compound is also relevant in environmental disinfection. A study by Burzio et al. (2019) on hydrodynamic cavitation (HC) as a water-disinfection technique used HCl to investigate disinfection efficacy in classical HC reactors (Burzio et al., 2019).
7. Biochemical Research
Lastly, in biochemical research, L-692429 HCl has been used in studies on gene expression profiling in diseases such as hairy cell leukemia (HCL), offering insights into pathogenesis and therapy (Basso et al., 2004).
properties
CAS RN |
169188-19-6 |
|---|---|
Product Name |
L-692429 HCl |
Molecular Formula |
C29H32ClN7O2 |
Molecular Weight |
546.072 |
IUPAC Name |
3-amino-3-methyl-N-[(3R)-2-oxo-1-[[4-[2-(2H-tetrazol-5-yl)phenyl]phenyl]methyl]-4,5-dihydro-3H-1-benzazepin-3-yl]butanamide hydrochloride |
InChI |
InChI=1S/C29H31N7O2.ClH/c1-29(2,30)17-26(37)31-24-16-15-21-7-3-6-10-25(21)36(28(24)38)18-19-11-13-20(14-12-19)22-8-4-5-9-23(22)27-32-34-35-33-27;/h3-14,24H,15-18,30H2,1-2H3,(H,31,37)(H,32,33,34,35);1H/t24-;/m1./s1 |
InChI Key |
WZCMWJMQSXRZBP-GJFSDDNBSA-N |
SMILES |
CC(C)(N)CC(N[C@H]1C(N(CC2=CC=C(C3=CC=CC=C3C4=NNN=N4)C=C2)C5=CC=CC=C5CC1)=O)=O.[H]Cl |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>2 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
L-692,429; L 692,429; L692,429; L-692429; L 692429; L692429; L-692429 HCl; L-692429 Hydrochloride |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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